Cas no 2227206-25-7 (7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline)

• Product Name: 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline
• CAS No: 2227206-25-7
• MF: C₉H₂BrCl₂F₃N₂
• MW: 345.93
• CID: 5106702
• Update Time: 2026-03-03

7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 7-bromo-4,6-dichloro-5-(trifluoromethyl)-
• 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline

• Inchi： 1S/C9H2BrCl2F3N2/c10-3-1-4-5(8(12)17-2-16-4)6(7(3)11)9(13,14)15/h1-2H
• InChI Key： VCHLYVPVIJXBMY-UHFFFAOYSA-N
• SMILES： N1=C2C(C(C(F)(F)F)=C(Cl)C(Br)=C2)=C(Cl)N=C1

Additional information on 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline

Professional Introduction to Compound with CAS No. 2227206-25-7 and Product Name: 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline

The compound with the CAS number 2227206-25-7 and the product name 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class of heterocyclic aromatic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of bromine, chlorine, and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

In recent years, quinazoline derivatives have been extensively studied for their pharmacological properties. The 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline molecule exhibits promising characteristics that make it suitable for various therapeutic applications. The bromine substituent at the 7-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the development of novel therapeutic agents.

The chlorine atoms at the 4- and 6-positions introduce additional sites for chemical modification, allowing for the introduction of different functional groups that can modulate the biological activity of the compound. The trifluoromethyl group at the 5-position is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity to biological targets. This structural feature has been widely exploited in drug design to improve pharmacokinetic profiles and therapeutic efficacy.

Recent studies have highlighted the potential of quinazoline derivatives in addressing various diseases, including cancer, infectious diseases, and inflammatory disorders. The 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline compound has been investigated for its ability to interact with specific biological targets that are implicated in these diseases. For instance, quinazoline derivatives have shown inhibitory effects on kinases, which are enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. The presence of multiple halogen substituents in this compound may enhance its ability to bind to these targets effectively.

The synthesis of 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a quinazoline core, which is then functionalized with bromine, chlorine, and trifluoromethyl groups in a sequential manner. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound at each stage of synthesis. These techniques provide detailed information about the molecular structure, including the positions and types of functional groups present. Additionally, X-ray crystallography may be used to determine the precise three-dimensional structure of the compound, which is crucial for understanding its interactions with biological targets.

The biological evaluation of 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Furthermore, preliminary in vivo studies suggest that this compound may exhibit good bioavailability and tolerability when administered orally.

The development of new therapeutic agents often involves iterative optimization of lead compounds based on structural modifications that enhance their pharmacological properties. The 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline molecule serves as an excellent starting point for such optimization efforts due to its versatile structural framework and promising biological activity. By systematically modifying its substituents or exploring different synthetic routes, researchers can generate a library of derivatives with enhanced potency and selectivity.

The impact of halogenated quinazolines on drug discovery is well-documented in numerous scientific publications. These compounds have been shown to exhibit a wide range of biological activities due to their ability to interact with various enzymes and receptors. The 7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline compound exemplifies this trend by demonstrating significant potential as a lead molecule for developing new drugs.

In conclusion,7-bromo-4,6-dichloro-5-(trifluoromethyl)quinazoline (CAS No. 2227206-25-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of halogen substituents makes it a valuable scaffold for further chemical modifications and drug discovery efforts. With continued research and development,this compound holds promise for addressing various therapeutic challenges across multiple disease areas.